Cas no 53552-97-9 (Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]-)

Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]- structure
53552-97-9 structure
Product Name:Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]-
CAS No:53552-97-9
MF:C15H21Cl2NO4S
MW:382.30254149437
CID:1583360
Update Time:2024-09-12

Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3-dichloro-5-[(dibutylamino)sulfonyl]-
    • Inchi: 1S/C15H21Cl2NO4S/c1-3-5-7-18(8-6-4-2)23(21,22)11-9-12(15(19)20)14(17)13(16)10-11/h9-10H,3-8H2,1-2H3,(H,19,20)
    • InChI Key: MLEDUWMQLLZNJH-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(S(N(CCCC)CCCC)(=O)=O)=CC(Cl)=C1Cl

Computed Properties

  • Exact Mass: 381.05703

Experimental Properties

  • Density: 1.316±0.06 g/cm3(Predicted)
  • Boiling Point: 511.6±60.0 °C(Predicted)
  • PSA: 74.68
  • pka: 2.10±0.25(Predicted)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.